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Compound of Interest

Compound Name: UCT943

Cat. No.: B2546588

Essential Safety and Handling Guide for UCT943

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the potent phosphatidylinositol 4-kinase (PI4K) inhibitor, UCT943. Given the absence of a
publicly available Safety Data Sheet (SDS), this guidance is based on its known biological
activity, physicochemical properties, and standard best practices for handling potent,
investigational compounds.

Hazard Assessment and Personal Protective
Equipment (PPE)

UCT943 is a highly potent, next-generation Plasmodium falciparum PI14K inhibitor, indicating
significant biological activity.[1] Due to its potency, it should be handled with care to avoid
accidental exposure. The primary routes of exposure in a laboratory setting are inhalation of
aerosolized powder, dermal contact, and accidental ingestion.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Minimum Requirement

Recommended for High-
Risk Operations*

Hand Protection

Nitrile gloves (double-gloving

recommended)

Chemically resistant gloves
(e.qg., thicker nitrile or

neoprene)

Eye Protection

Safety glasses with side

shields

Chemical splash goggles or a

face shield

Body Protection

Laboratory coat

Disposable gown with tight-
fitting cuffs

Respiratory Protection

Not generally required for
handling small quantities in a

well-ventilated area.

For weighing or generating
aerosols, use a NIOSH-
approved N95 respirator or
work in a certified chemical
fume hood or ventilated

balance enclosure.

*High-risk operations include handling large quantities, weighing of the solid compound, and

procedures that may generate dust or aerosols.

Quantitative Data Summary

The following tables summarize key quantitative data for UCT943.

Table 1: Physicochemical Properties[2]

Property Value
Molecular Weight 427.4 g/mol
LogD (pH 7.4) -0.27

pKa 7.45
Aqueous Solubility High
Permeability High
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Table 2: In Vitro Activity[1][2]

Target/Assay IC50 | EC50
P. vivax P14K (PvPI4K) 23 nM

P. falciparum (NF54 strain) 5.4 nM

P. falciparum (K1 strain) 4.7 nM
Human PI4K] 5.4 uM
Early-stage Gametocytes 134 nM
Late-stage Gametocytes 66 nM

Operational Plan: Handling and Disposal Workflow

Adherence to a strict operational workflow is critical to ensure safety.

Step 1: Preparation and Engineering Controls

» Designate a specific area for handling UCT943.

» Ensure a calibrated analytical balance is located within a ventilated enclosure or chemical

fume hood.

o Prepare all necessary equipment, including PPE, weighing papers, spatulas, and solvent-

dispensing systems, before handling the compound.

» Have a chemical spill kit readily available.

Step 2: Compound Weighing and Solution Preparation

e Don all required PPE as outlined in the PPE selection chart below.

o Perform all manipulations of solid UCT943 within a certified chemical fume hood or other

ventilated enclosure to prevent inhalation of airborne patrticles.

o Carefully weigh the desired amount of the compound.
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» To prepare a stock solution, add the solvent to the vessel containing the weighed compound.
Cap and vortex until fully dissolved. UCT943 is soluble in DMSO.[2]

Step 3: Experimental Use

e When using solutions of UCT943, wear standard laboratory PPE (lab coat, gloves, and
safety glasses).

e Conduct all experimental procedures in a well-ventilated area.
Step 4: Decontamination and Waste Disposal

o Decontaminate all surfaces and equipment that have come into contact with UCT943. A 70%
ethanol solution followed by a suitable laboratory detergent is recommended.

» Dispose of all contaminated solid waste (e.g., gloves, weighing papers, pipette tips) in a
clearly labeled hazardous waste container.

» Dispose of liquid waste containing UCT943 in a designated hazardous liquid waste
container. Do not pour down the drain.

o Follow all institutional and local regulations for hazardous waste disposal.

Visual Guides
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Caption: A step-by-step workflow for handling and disposing of UCT943.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling UCT943].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546588#personal-protective-equipment-for-
handling-uct943]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b2546588#personal-protective-equipment-for-handling-uct943
https://www.benchchem.com/product/b2546588#personal-protective-equipment-for-handling-uct943
https://www.benchchem.com/product/b2546588#personal-protective-equipment-for-handling-uct943
https://www.benchchem.com/product/b2546588#personal-protective-equipment-for-handling-uct943
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2546588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2546588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

